Cas no 40302-35-0 (1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl-)

• Product Name: 1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl-
• CAS No: 40302-35-0
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 334839
• PubChem ID: 280324
• Update Time: 2025-06-14

1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl-
• 2-(1H-indol-3-ylmethylidene)-5,5-dimethylcyclohexane-1,3-dione
• 2-(1h-indol-3-ylmethylene)-5,5-dimethylcyclohexane-1,3-dione
• 2-(1H-indol-3-ylmethylene)-5,5-dimethyl-cyclohexane-1,3-dione
• 2-indol-3-ylmethylene-5,5-dimethyl-cyclohexane-1,3-dione
• 5,5-Dimethyl-2-skatyliden-1,3-cyclohexandion
• AC1L5S50
• AC1Q6BT4
• AR-1C6159
• CTK4I2847
• HMS1611L14
• NSC131911
• STOCK1N-02298
• NSC-131911
• AKOS001643748
• 40302-35-0
• 2-[(1H-indol-3-yl)methylidene]-5,5-dimethylcyclohexane-1,3-dione
• DTXSID30299662
• 2-(1H-indol-3-ylmethylene)-5,5-dimethyl-1,3-cyclohexanedione
• MFCD00427871
• CS-0323256
• 4P-074
• 2-((1H-indol-3-yl)methylene)-5,5-dimethylcyclohexane-1,3-dione

• Inchi： 1S/C17H17NO2/c1-17(2)8-15(19)13(16(20)9-17)7-11-10-18-14-6-4-3-5-12(11)14/h3-7,10,18H,8-9H2,1-2H3
• InChI Key： PVETXUPWVJBODN-UHFFFAOYSA-N
• SMILES： O=C1/C(=C\C2=CNC3C=CC=CC2=3)/C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 267.12601
• Monoisotopic Mass: 267.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162-163 ºC
• Boiling Point: 501.4°Cat760mmHg
• Flash Point: 253.2°C
• Refractive Index: 1.656
• Solubility: Almost insoluble (0.056 g/l) (25 º C),
• PSA: 49.93
• LogP: 3.50950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl-

Comprehensive Overview of 1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl- (CAS No. 40302-35-0)

1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl- (CAS No. 40302-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique indole and cyclohexanedione moieties, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a methylene bridge and dimethyl substituents, contributes to its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1,3-Cyclohexanedione derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for bioactive molecules, especially in the development of antioxidant and anti-inflammatory agents. The compound's indole component is a common motif in natural products, further enhancing its appeal for pharmaceutical applications.

The synthesis of 1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl- typically involves condensation reactions between 1,3-cyclohexanedione and indole-3-carboxaldehyde. This process highlights the compound's role as a key intermediate in organic synthesis. Its crystalline structure and solubility properties have been extensively studied to optimize its use in various industrial applications.

From an environmental perspective, the compound's biodegradability and low toxicity profile make it a candidate for green chemistry initiatives. As sustainability becomes a priority in chemical manufacturing, 40302-35-0 is being evaluated for its compatibility with eco-friendly processes. This aligns with global trends toward sustainable synthesis and reduced environmental impact.

In the context of drug delivery systems, 1,3-Cyclohexanedione derivatives are explored for their ability to enhance bioavailability and targeted release. The compound's lipophilic nature and hydrogen-bonding capacity are critical factors in its interaction with biological membranes. These properties are particularly relevant to neuropharmacology and cancer therapy, where precise molecular targeting is essential.

The compound's spectroscopic properties, including UV-Vis absorption and fluorescence emission, have also been investigated for potential applications in sensing technologies. Its ability to form metal complexes further expands its utility in analytical chemistry and material science. These findings underscore the multifaceted nature of CAS No. 40302-35-0.

As the scientific community continues to explore indole-based compounds, 1,3-Cyclohexanedione,2-(1H-indol-3-ylmethylene)-5,5-dimethyl- remains a focal point for innovation. Its combination of structural uniqueness and functional adaptability positions it as a promising candidate for future breakthroughs in life sciences and industrial chemistry.